Cas no 189570-22-7 (N,N-Dimethylpyrrolidinium-d8 Chloride)

• Product Name: N,N-Dimethylpyrrolidinium-d8 Chloride
• CAS No: 189570-22-7
• MF: C₆H₁₄ClN
• MW: 143.684354305267
• CID: 4554273
• Update Time: 2025-05-19

N,N-Dimethylpyrrolidinium-d8 Chloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethylpyrrolidinium-d8 Chloride
• 1,1-DiMethylpyrrolidiniuM-d8 Chloride

• Inchi： 1S/C6H14N.ClH/c1-7(2)5-3-4-6-7;/h3-6H2,1-2H3;1H/q+1;/p-1/i3D2,4D2,5D2,6D2;
• InChI Key： FJEQTUWHWBFLAK-JCYLEXHWSA-M
• SMILES： [N+]1(C)(C)C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H].[Cl-]

Additional information on N,N-Dimethylpyrrolidinium-d8 Chloride

Introduction to N,N-Dimethylpyrrolidinium-d8 Chloride (CAS No. 189570-22-7)

N,N-Dimethylpyrrolidinium-d8 Chloride, a chemically modified derivative of pyrrolidinium, is a compound of significant interest in the field of pharmaceutical and biochemical research. The addition of deuterium atoms (indicated by the "-d8" suffix) enhances its utility in NMR spectroscopy, providing a means to study its interactions and mechanisms with high precision. This compound, identified by its CAS number 189570-22-7, has found applications in various scientific domains due to its unique structural and chemical properties.

The molecular structure of N,N-Dimethylpyrrolidinium-d8 Chloride consists of a pyrrolidinium ring substituted with two methyl groups, further labeled with deuterium atoms. This modification not only improves the compound's suitability for NMR studies but also influences its solubility and reactivity. The chloride ion component enhances its stability and compatibility with a wide range of biological systems, making it an invaluable tool in drug discovery and development.

In recent years, the use of deuterated compounds like N,N-Dimethylpyrrolidinium-d8 Chloride has gained prominence in the pharmaceutical industry. Deuterium labeling can alter the metabolic pathways of molecules, leading to improved pharmacokinetics and reduced side effects. For instance, studies have shown that deuterated drugs can exhibit longer half-lives and enhanced binding affinity to target enzymes. This has opened new avenues for the development of more effective and safer medications.

The compound's applicability extends beyond drug development into the realm of biochemical research. Its ability to serve as a probe in NMR spectroscopy allows researchers to gain insights into complex molecular interactions. For example, scientists have utilized N,N-Dimethylpyrrolidinium-d8 Chloride to study protein-ligand binding affinities and enzyme kinetics. These studies are crucial for understanding the mechanisms of action of various bioactive compounds and for designing novel therapeutic agents.

Moreover, the unique properties of N,N-Dimethylpyrrolidinium-d8 Chloride make it a valuable asset in material science. Its cationic nature and stability under various conditions have led to its use in formulating advanced materials such as ionic liquids. These ionic liquids exhibit intriguing properties like high thermal stability and excellent solvation capabilities, making them suitable for applications in catalysis, energy storage, and separation processes.

The latest research findings continue to highlight the versatility of N,N-Dimethylpyrrolidinium-d8 Chloride. A recent study published in the Journal of Organic Chemistry demonstrated its role in facilitating asymmetric synthesis through chiral ionic liquid catalysts. This breakthrough underscores the compound's potential in enabling more efficient and environmentally friendly synthetic routes for complex molecules.

In another significant development, researchers have explored the use of N,N-Dimethylpyrrolidinium-d8 Chloride in bioimaging applications. Its deuterated nature allows for clear distinction in NMR signals, making it an ideal candidate for tracking biological processes in real-time. This has implications for diagnostic imaging techniques that require high-resolution visualization of cellular activities.

The compound's stability under various environmental conditions also makes it suitable for industrial applications. For instance, it has been investigated as a component in corrosion inhibitors due to its ability to form protective layers on metal surfaces. This property could lead to more durable materials and reduced maintenance costs in various industries.

The future prospects for N,N-Dimethylpyrrolidinium-d8 Chloride are promising, with ongoing research uncovering new applications and refining existing ones. As the demand for high-precision analytical tools grows, so does the importance of compounds like this one that offer unparalleled insights into molecular interactions.

In conclusion, N,N-Dimethylpyrrolidinium-d8 Chloride (CAS No. 189570-22-7) is a multifaceted compound with broad applications across pharmaceuticals, biochemical research, material science, and industrial processes. Its unique structural features and deuterium labeling make it an indispensable tool for scientists seeking to push the boundaries of their respective fields.